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Compound of Interest

Compound Name:
2-Bromo-1-(4-

morpholinophenyl)ethanone

Cat. No.: B1273728 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2-Bromo-1-(4-
morpholinophenyl)ethanone

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of safety and handling information for 2-
Bromo-1-(4-morpholinophenyl)ethanone. The toxicological properties of this compound

have not been fully investigated[1]. This guide should be used in conjunction with an official

Safety Data Sheet (SDS) and a thorough risk assessment before handling this chemical.

Hazard Identification
2-Bromo-1-(4-morpholinophenyl)ethanone is classified as a hazardous substance that

poses significant risks upon exposure. The primary hazards include severe damage to the

eyes, skin, and respiratory system.[1]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1 B
H314: Causes severe skin

burns and eye damage[1]

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage[2]

Specific Target Organ Toxicity

(Single Exposure)
3 (Respiratory system)

H335: May cause respiratory

irritation[3][4]

Note: Classifications for similar bromo-ethanone compounds are included for broader context.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory to prevent contact and exposure.

Engineering controls, such as using the chemical within a fume hood, are the primary means of

exposure control.[1]

Table 2: Recommended Personal Protective Equipment
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Protection Type Specification Rationale

Eye/Face Protection
Chemical safety goggles or

full-face shield.[1][5]

Conforms to OSHA's 29 CFR

1910.133 or European

Standard EN166. Protects

against splashes and dust that

cause severe eye damage.[1]

Skin Protection

Chemical-resistant gloves

(e.g., Solvex, neoprene, viton,

butyl) and protective clothing

(lab coat, apron, or suit).[1][6]

Prevents skin contact which

can cause severe burns.[1]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator.[1]

Required if exposure limits are

exceeded or if dust is

generated. Use a respirator

with a particulate filter

conforming to EN 143.[1]

General Hygiene

Eyewash stations and safety

showers must be close to the

workstation.[1][7] Wash hands

thoroughly after handling.[3][4]

Do not eat, drink, or smoke in

the work area.[8]

To ensure immediate

decontamination and prevent

ingestion or accidental

exposure.

Safe Handling and Storage
Proper handling and storage procedures are critical to maintaining the chemical's stability and

preventing accidental exposure.

Handling:

Use only in a well-ventilated area, preferably under a chemical fume hood.[1][3]

Avoid breathing dust, fumes, or vapors.[3][4][7]

Do not get in eyes, on skin, or on clothing.[5]
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Wash hands and any exposed skin thoroughly after handling.[1]

Take off contaminated clothing and wash it before reuse.[3][4]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3][4]

Store locked up.[1][3][4]

Keep away from incompatible materials such as strong oxidizing agents.[1]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.

Table 3: First-Aid Measures Quick Reference

Exposure Route First-Aid Procedure

Eye Contact

Rinse immediately and cautiously with plenty of

water for at least 15 minutes, also under the

eyelids.[1][2] Remove contact lenses, if present

and easy to do.[3][4] Seek immediate medical

attention.[1][2]

Skin Contact

Take off immediately all contaminated clothing.

[1] Wash off immediately with soap and plenty of

water for at least 15 minutes.[1][2] Seek

immediate medical attention.[1][2]

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing.[1][3][4] If not

breathing, give artificial respiration.[1] Seek

immediate medical attention.[1][2]

Ingestion

Rinse mouth.[1] Do NOT induce vomiting.[1][4]

Never give anything by mouth to an

unconscious person.[1][4] Seek immediate

medical attention.[1][2]
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Fire Fighting Measures:

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

chemical foam.[1][7]

Specific Hazards: Thermal decomposition can release irritating and toxic gases and vapors,

including carbon oxides, nitrogen oxides (NOx), and hydrogen bromide.[1]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[1][7]

Accidental Release Measures:

Personal Precautions: Wear appropriate personal protective equipment (PPE).[7] Evacuate

personnel to safe areas. Ensure adequate ventilation.[8]

Environmental Precautions: Do not let the product enter drains or contaminate the ground

water system.[1][3]

Containment and Cleanup: Sweep up and shovel the material into suitable containers for

disposal.[1][5] Avoid dust formation.[1][5]

Experimental Protocols
Protocol for Handling a Small Spill

Evacuate: Immediately alert others in the vicinity and evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within

it.

Don PPE: Put on the appropriate PPE as specified in Table 2, including respiratory

protection, chemical-resistant gloves, safety goggles, and a lab coat.

Contain: Cover the spill with an inert absorbent material like vermiculite, dry sand, or earth.

Do not use combustible materials.
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Collect: Carefully sweep or scoop up the absorbed material and place it into a suitable,

labeled, and sealed container for hazardous waste disposal.[1][5]

Decontaminate: Clean the spill area thoroughly with a suitable decontamination solution,

followed by soap and water.

Dispose: Dispose of the contaminated materials and container as hazardous waste

according to local, regional, and national regulations.[1]

Report: Report the incident to the appropriate safety personnel.

Protocol for Emergency First Aid Response
Scene Safety: Ensure the area is safe before approaching the victim. If necessary, remove

the victim from the source of exposure.

Call for Help: Immediately call for emergency medical assistance.[1]

Identify Exposure: Determine the route of exposure (skin, eye, inhalation, ingestion).

Administer First Aid (as per Table 3):

Eye Contact: Immediately begin flushing the eyes with an eyewash station for at least 15

minutes.[1]

Skin Contact: While under a safety shower, remove all contaminated clothing and wash

the affected area with soap and water for at least 15 minutes.[1]

Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration.[1]

Ingestion: Rinse the victim's mouth with water. Do not induce vomiting.[1]

Provide SDS: Show the Safety Data Sheet to the attending medical personnel.[1][3][4]

Visualizations
Workflow for Accidental Spill Response
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Caption: A logical workflow for responding to an accidental chemical spill.
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First Aid Procedures for Exposure

Exposure to
2-Bromo-1-(4-morpholinophenyl)ethanone
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for 15+ min.
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Seek Immediate
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Caption: A flowchart of first aid actions based on the route of exposure.

Hierarchy of Controls for Safe Handling
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Caption: The hierarchy of controls for minimizing exposure to chemical hazards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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